Cas no 1934559-87-1 (3-Methyl-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde)

• Product Name: 3-Methyl-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde
• CAS No: 1934559-87-1
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 5701878
• PubChem ID: 88077757
• Update Time: 2025-06-21

3-Methyl-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1934559-87-1
• EN300-1622455
• 3-Methyl-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde
• SCHEMBL7035762
• 3-Methyl-2,4-dihydrochromene-3-carbaldehyde
• 2H-1-Benzopyran-3-carboxaldehyde, 3,4-dihydro-3-methyl-

• Inchi： 1S/C11H12O2/c1-11(7-12)6-9-4-2-3-5-10(9)13-8-11/h2-5,7H,6,8H2,1H3
• InChI Key： IONPMPBPWSRHEA-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2CC1(C)C=O

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• Boiling Point: 277.3±29.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 3-Methyl-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde

Professional Introduction to 3-Methyl-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde (CAS No. 1934559-87-1)

3-Methyl-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1934559-87-1, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzopyran class, a scaffold widely recognized for its biological activity and synthetic versatility. The presence of a formyl group at the 3-position and a methyl substituent at the 3-position of the dihydrobenzopyran core imparts unique reactivity and potential pharmacological properties, making it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 3-Methyl-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde (CAS No. 1934559-87-1) consists of a seven-membered aromatic ring fused to a five-membered oxygen-containing heterocycle. This configuration is reminiscent of several bioactive natural products and pharmacologically relevant molecules. The formyl group (aldehyde functionality) at the 3-position serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives through condensation reactions, oxidation, or reduction processes. Additionally, the methyl group at the same position may influence electronic and steric properties, potentially affecting binding interactions with biological targets.

In recent years, there has been growing interest in benzopyran derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of these compounds as scaffolds for drugs targeting neurological disorders, inflammation, and cancer. The aldehyde functionality in 3-Methyl-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde (CAS No. 1934559-87-1) allows for facile conjugation with nucleophiles such as amines or thiols, facilitating the synthesis of peptidomimetics or protein-targeting agents. Such modifications have been explored in the context of developing enzyme inhibitors or receptor antagonists.

One particularly compelling application area for 3-Methyl-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde (CAS No. 1934559-87-1) is in the synthesis of small-molecule probes for biochemical studies. The compound’s ability to undergo selective reactions with nucleophiles makes it an excellent tool for investigating enzyme mechanisms or protein-protein interactions. For instance, researchers have utilized derivatives of this scaffold to develop fluorescent probes that report on cellular metabolic states or to tag specific proteins for biochemical assays. These applications underscore the importance of well-characterized intermediates like this one in advancing our understanding of biological systems.

From a synthetic chemistry perspective, 3-Methyl-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde (CAS No. 1934559-87-1) serves as a versatile building block for constructing more complex heterocycles. The dihydrobenzopyran core can be further functionalized at multiple positions, allowing chemists to tailor molecular properties such as lipophilicity, solubility, and metabolic stability. Recent advances in transition-metal-catalyzed reactions have enabled efficient transformations of this scaffold, including cross-coupling reactions that introduce aryl or vinyl groups at strategic positions within the molecule. Such methodologies have been instrumental in generating novel analogs with enhanced pharmacological profiles.

The pharmacological potential of 3-Methyl-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde (CAS No. 1934559-87-1) has been explored in several preclinical studies. Researchers have investigated its derivatives as inhibitors of kinases involved in cancer progression or as modulators of inflammatory pathways. The benzopyran scaffold is known to interact with various biological targets due to its aromaticity and hydrogen bonding capabilities. The formyl group further enhances its utility by enabling post-synthetic modifications that can fine-tune binding affinity and selectivity.

In conclusion, 3-Methyl - 34 - dihydro - 2 H - 1 - benzopyran - 33 - carbaldehyde (CAS No . 1978546100088550 - 87 - 1) represents a structurally fascinating and biologically relevant compound with significant potential in pharmaceutical research . Its unique combination of functional groups , coupled with its amenability to further chemical elaboration , makes it an invaluable asset for medicinal chemists . As our understanding of biological pathways continues to expand , compounds like this one will undoubtedly play a crucial role in the discovery and development of next-generation therapeutics . The ongoing exploration of its pharmacological properties promises to yield novel insights into disease mechanisms and innovative solutions for therapeutic intervention .